Cas no 58677-34-2 (4-Methyl-1,2,5-oxadiazole-3-carboxylic acid)

• Product Name: 4-Methyl-1,2,5-oxadiazole-3-carboxylic acid
• CAS No: 58677-34-2
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• MDL: MFCD00461519
• CID: 948854
• PubChem ID: 314768
• Update Time: 2025-04-19

4-Methyl-1,2,5-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1,2,5-oxadiazole-3-carboxylic acid
• 4-Methylfurazan-3-carboxylic acid
• 3-methylfurazan-4-carboxylic acid
• 4-Methyl-3-furazancarboxylic acid
• 4-Methyl-furazan-3-carboxylic acid
• AC1L7QA2
• AC1Q2QBK
• CTK5A8678
• Methyl-furazancarbonsaeure
• methyl-furazancarboxylic acid
• NSC234497
• SureCN261709
• AKOS000620936
• SY079200
• Z406351110
• STK241112
• CS-0099433
• NSC-234497
• DTXSID00310934
• BBL028634
• SB37804
• MFCD00461519
• 58677-34-2
• F1984-0163
• 4-?Methyl-?1,?2,?5-?oxadiazole-?3-?carboxylic Acid
• 4-methyl-1,2,5-oxadiazole-3-carboxylicacid
• 4-Methyl-1,2,5-oxadiazole-3-carboxylic Acid; 3-Carboxy-4-methylfurazan; 4-Methylfurazan-3-carboxylic Acid; NSC 234497;
• CCG-321642
• 1,2,5-oxadiazole-3-carboxylic acid, 4-methyl-
• EN300-75674
• SCHEMBL261709
• S12290
• DA-04640

• MDL： MFCD00461519
• Inchi： 1S/C4H4N2O3/c1-2-3(4(7)8)6-9-5-2/h1H3,(H,7,8)
• InChI Key： GAIAHHRZVGJYQW-UHFFFAOYSA-N
• SMILES： O1N=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 128.02222
• Monoisotopic Mass: 128.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• Density: 1.464
• Boiling Point: 286.5°C at 760 mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.517
• PSA: 76.22

4-Methyl-1,2,5-oxadiazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles Furazans